N,N-diethyl-2-{(2E)-2-[4-(morpholin-4-yl)-3-nitrobenzylidene]hydrazinyl}-5-nitrobenzenesulfonamide

• Molecular Formula: C21H26N6O7S
• Molecular Weight: 506.5 g/mol
• IUPAC Name: N,N-diethyl-2-[(2E)-2-[(4-morpholin-4-yl-3-nitrophenyl)methylidene]hydrazinyl]-5-nitrobenzenesulfonamide
• InChI: InChI=1S/C21H26N6O7S/c1-3-25(4-2)35(32,33)21-14-17(26(28)29)6-7-18(21)23-22-15-16-5-8-19(20(13-16)27(30)31)24-9-11-34-12-10-24/h5-8,13-15,23H,3-4,9-12H2,1-2H3/b22-15+
• InChI Key: AFTIUFQSSGXXIJ-PXLXIMEGSA-N
• Isomeric SMILES: CCN(CC)S(=O)(=O)C1=C(C=CC(=C1)[N+](=O)[O-])N/N=C/C2=CC(=C(C=C2)N3CCOCC3)[N+](=O)[O-]
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=C(C=CC(=C1)[N+](=O)[O-])NN=CC2=CC(=C(C=C2)N3CCOCC3)[N+](=O)[O-]

Description

N,N-DIETHYL-2-[(2E)-2-{[4-(MORPHOLIN-4-YL)-3-NITROPHENYL]METHYLIDENE}HYDRAZIN-1-YL]-5-NITROBENZENE-1-SULFONAMIDE is a complex organic compound characterized by its unique chemical structure

Preparation Methods

The synthesis of N,N-DIETHYL-2-[(2E)-2-{[4-(MORPHOLIN-4-YL)-3-NITROPHENYL]METHYLIDENE}HYDRAZIN-1-YL]-5-NITROBENZENE-1-SULFONAMIDE involves multiple steps, typically starting with the preparation of intermediate compounds. The reaction conditions often require specific reagents and catalysts to ensure the desired chemical transformations. Industrial production methods may involve large-scale synthesis techniques to produce the compound efficiently and cost-effectively.

Chemical Reactions Analysis

N,N-DIETHYL-2-[(2E)-2-{[4-(MORPHOLIN-4-YL)-3-NITROPHENYL]METHYLIDENE}HYDRAZIN-1-YL]-5-NITROBENZENE-1-SULFONAMIDE undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and specific solvents. The major products formed from these reactions depend on the reaction conditions and the specific reagents used.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be studied for its potential biological activities and interactions with biomolecules. In medicine, it could be investigated for its potential therapeutic properties. In industry, it may be utilized in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of N,N-DIETHYL-2-[(2E)-2-{[4-(MORPHOLIN-4-YL)-3-NITROPHENYL]METHYLIDENE}HYDRAZIN-1-YL]-5-NITROBENZENE-1-SULFONAMIDE involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The exact molecular targets and pathways involved may vary based on the specific application and the biological system being studied.

Comparison with Similar Compounds

When compared to other similar compounds, N,N-DIETHYL-2-[(2E)-2-{[4-(MORPHOLIN-4-YL)-3-NITROPHENYL]METHYLIDENE}HYDRAZIN-1-YL]-5-NITROBENZENE-1-SULFONAMIDE stands out due to its unique chemical structure and potential applications. Similar compounds may include other hydrazine derivatives or sulfonamide compounds, each with their own distinct properties and uses. The uniqueness of this compound lies in its specific combination of functional groups and the resulting chemical and biological activities.